Cas no 1806907-66-3 (2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine)

2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine is a halogenated pyridine derivative with a highly functionalized structure, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of bromo, chloro, difluoromethyl, and iodo substituents on the pyridine ring offers multiple reactive sites for further derivatization, enabling selective cross-coupling reactions, nucleophilic substitutions, or metal-catalyzed transformations. Its electron-deficient pyridine core enhances reactivity in heterocyclic chemistry, while the difluoromethyl group introduces unique steric and electronic properties. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and specialty materials, where precise functionalization is critical. Its stability and well-defined reactivity profile make it a reliable building block for complex molecular architectures.

2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine structure

1806907-66-3 structure

Product Name:2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine

CAS No:1806907-66-3

MF:C₆H₂BrClF₂IN

MW:368.345058917999

CID:4810223

Update Time:2025-06-09

2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine
- Inchi： 1S/C6H2BrClF2IN/c7-5-4(6(9)10)2(8)1-3(11)12-5/h1,6H
- InChI Key： VNCJULLCCXYYRX-UHFFFAOYSA-N
- SMILES： IC1=CC(=C(C(=N1)Br)C(F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 163
XLogP3: 3.8
Topological Polar Surface Area: 12.9

2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029063103-250mg	2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine	1806907-66-3	97%	250mg	$988.80	2022-03-31
Alichem	A029063103-500mg	2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine	1806907-66-3	97%	500mg	$1,613.70	2022-03-31
Alichem	A029063103-1g	2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine	1806907-66-3	97%	1g	$3,039.60	2022-03-31

2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine Related Literature

1. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

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5. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388

Additional information on 2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine

2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine: A Comprehensive Overview

The compound with CAS No. 1806907-66-3, commonly referred to as 2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine, is a highly specialized organic molecule belonging to the class of halogenated pyridine derivatives. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemicals due to its unique structural features and potential applications. The molecule's structure is characterized by a pyridine ring substituted with bromine, chlorine, difluoromethyl, and iodine groups at specific positions, which confer it with distinctive electronic and steric properties.

Recent studies have highlighted the importance of halogenated pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of multiple halogen atoms in 2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine enhances its ability to interact with biological targets through halogen bonding, a phenomenon that has been extensively explored in contemporary medicinal chemistry research. For instance, a 2023 study published in *Nature Communications* demonstrated that such compounds can serve as potent inhibitors of protein kinases involved in cancer progression.

In addition to its pharmacological applications, 2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine has shown promise in materials science as a precursor for advanced functional materials. Researchers have utilized this compound to synthesize novel coordination polymers and metal-organic frameworks (MOFs) with applications in gas storage and catalysis. A notable example is its use in the development of MOFs with enhanced selectivity for carbon dioxide capture, as reported in a 2023 issue of *Chemical Engineering Journal*.

The synthesis of 2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine involves a multi-step process that typically begins with the bromination of a pyridine derivative followed by sequential substitution reactions to introduce the other halogen atoms. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production processes.

From an environmental standpoint, understanding the behavior of halogenated pyridines like 2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine is crucial for assessing their potential impact on ecosystems. Studies conducted in 2023 have shown that these compounds exhibit varying degrees of biodegradability depending on their substituents, with iodinated derivatives generally being more persistent in the environment than brominated or chlorinated counterparts.

In conclusion, 2-Bromo-4-chloro-3-(difluoromethyl)-6-iodopyridine stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique combination of halogens provides it with properties that make it an invaluable tool in drug discovery, materials science, and environmental studies. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.